4-Amino-1-ethyl-N-isopropyl-1H-pyrazole-3-carboxamide

• IUPAC Name: 4-amino-1-ethyl-N-propan-2-ylpyrazole-3-carboxamide
• InChI: InChI=1S/C9H16N4O/c1-4-13-5-7(10)8(12-13)9(14)11-6(2)3/h5-6H,4,10H2,1-3H3,(H,11,14)
• InChI Key: JMWALZLIWDKKDW-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=N1)C(=O)NC(C)C)N
• Molecular Formula: C9H16N4O
• Molecular Weight: 196.25 g/mol

Description

“4-Amino-1-ethyl-N-isopropyl-1H-pyrazole-3-carboxamide” is a chemical compound with the molecular formula C9H16N4O and a molecular weight of 196.25. It is a multi-substituted pyrazolecarboxamide.

Synthesis Analysis

The synthesis of pyrazole derivatives often involves multicomponent approaches, dipolar cycloadditions, and cyclocondensation of hydrazine with a carbonyl system. A recent study describes a unique fragment combination mode [NC] + [CC] + [N] that produces multi-substituted Pyrazoles.

Molecular Structure Analysis

The molecular structure of “4-Amino-1-ethyl-N-isopropyl-1H-pyrazole-3-carboxamide” is characterized by a pyrazole ring, which is a five-membered ring with two nitrogen atoms and three carbon atoms. The compound also contains an amide group attached to the pyrazole ring.

Chemical Reactions Analysis

Pyrazoles, including “4-Amino-1-ethyl-N-isopropyl-1H-pyrazole-3-carboxamide”, are often used as scaffolds in the synthesis of bioactive chemicals and reactions in various media. They have been the focus of many techniques due to their frequent use.

Mechanism of Action

While the specific mechanism of action for “4-Amino-1-ethyl-N-isopropyl-1H-pyrazole-3-carboxamide” is not mentioned in the search results, pyrazole derivatives have been found to inhibit CDK2, a target for cancer treatment.